Cas no 536705-00-7 (2-{(4-fluorophenyl)methylsulfanyl}-3-(4-methylphenyl)-3H,4H,5H-pyrimido5,4-bindol-4-one)

• Product Name: 2-{(4-fluorophenyl)methylsulfanyl}-3-(4-methylphenyl)-3H,4H,5H-pyrimido5,4-bindol-4-one
• CAS No: 536705-00-7
• MF: C₂₄H₁₈FN₃OS
• MW: 415.482627391815
• CID: 6304781
• PubChem ID: 3473865
• Update Time: 2025-07-13

2-{(4-fluorophenyl)methylsulfanyl}-3-(4-methylphenyl)-3H,4H,5H-pyrimido5,4-bindol-4-one Chemical and Physical Properties

Names and Identifiers

• 2-{(4-fluorophenyl)methylsulfanyl}-3-(4-methylphenyl)-3H,4H,5H-pyrimido5,4-bindol-4-one
• Oprea1_334839
• 2-[(4-fluorophenyl)methylsulfanyl]-3-(4-methylphenyl)-5H-pyrimido[5,4-b]indol-4-one
• 536705-00-7
• 2-{[(4-fluorophenyl)methyl]sulfanyl}-3-(4-methylphenyl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one
• F0580-0253
• 2-((4-fluorobenzyl)thio)-3-(p-tolyl)-3H-pyrimido[5,4-b]indol-4(5H)-one
• AKOS002053925

• Inchi： 1S/C24H18FN3OS/c1-15-6-12-18(13-7-15)28-23(29)22-21(19-4-2-3-5-20(19)26-22)27-24(28)30-14-16-8-10-17(25)11-9-16/h2-13,26H,14H2,1H3
• InChI Key： ANBJKNHZINBGJE-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(=CC=1)F)C1=NC2C3C=CC=CC=3NC=2C(N1C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 415.11546154g/mol
• Monoisotopic Mass: 415.11546154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 73.8Ų

Additional information on 2-{(4-fluorophenyl)methylsulfanyl}-3-(4-methylphenyl)-3H,4H,5H-pyrimido5,4-bindol-4-one

Professional Introduction to Compound with CAS No. 536705-00-7 and Product Name: 2-{(4-fluorophenyl)methylsulfanyl}-3-(4-methylphenyl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one

Compound with the CAS number 536705-00-7 and the product name 2-{(4-fluorophenyl)methylsulfanyl}-3-(4-methylphenyl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The presence of multiple functional groups, including a fluorophenylmethylsulfanyl moiety and a pyrimido[5,4-b]indol core, suggests a high degree of molecular sophistication that may contribute to its unique pharmacological properties.

The pyrimido[5,4-b]indol scaffold is particularly noteworthy in medicinal chemistry, as it has been extensively studied for its role in various biological pathways. This scaffold is known to exhibit a broad spectrum of activities, including antiviral, anti-inflammatory, and anticancer effects. The incorporation of a fluorine atom at the 4-position of the phenyl ring is a strategic choice, as fluorine substitution often enhances metabolic stability and binding affinity to biological targets. Additionally, the methylsulfanyl group at the 2-position introduces an additional layer of complexity that may influence the compound's interaction with biological systems.

Recent research in the field of heterocyclic chemistry has highlighted the importance of pyrimido[5,4-b]indol derivatives in drug discovery. These compounds have been shown to exhibit promising activity against various diseases, particularly in oncology. The structural features of this compound, including its rigid bicyclic framework and multiple substituents, make it an attractive candidate for further investigation. The fluorophenylmethylsulfanyl group is particularly interesting, as it may contribute to the compound's ability to cross the blood-brain barrier and interact with central nervous system receptors.

In vitro studies have begun to uncover the potential pharmacological properties of this compound. Preliminary data suggest that it may possess inhibitory activity against certain enzymes and receptors involved in disease pathways. The pyrimido[5,4-b]indol core is known to interact with various biological targets, including kinases and transcription factors. The presence of the fluorine atom further enhances its potential as a drug candidate by improving its binding affinity and selectivity.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, are employed to construct the complex heterocyclic framework. The introduction of the fluorophenylmethylsulfanyl group requires precise control over reaction conditions to avoid unwanted side products. These synthetic challenges highlight the expertise required in developing such advanced pharmaceutical compounds.

One of the most exciting aspects of this compound is its potential for further derivatization and optimization. By modifying various functional groups or introducing additional substituents, researchers can explore new pharmacological profiles and enhance its therapeutic efficacy. The flexibility of the pyrimido[5,4-b]indol scaffold allows for diverse structural modifications without compromising its core biological activity. This adaptability makes it an ideal candidate for structure-activity relationship (SAR) studies.

The role of fluorine in pharmaceuticals cannot be overstated. Fluorine substitution has been shown to improve various pharmacokinetic properties of drug candidates, including bioavailability and metabolic stability. The presence of a fluorophenylmethylsulfanyl group in this compound suggests that it may benefit from these advantages. Additionally, fluorine atoms can enhance nuclear magnetic resonance (NMR) signals, making it easier to study the compound's interactions with biological targets using spectroscopic techniques.

As research continues in this area, it is expected that more derivatives of this compound will be synthesized and tested for their biological activity. The combination of computational modeling and experimental validation will be crucial in understanding its mechanism of action and potential therapeutic applications. The development of novel pharmaceutical agents often follows a similar path: initial discovery followed by iterative optimization until an effective drug candidate is identified.

The broader implications of this research extend beyond individual compounds to advancements in drug design principles. The use of sophisticated heterocyclic scaffolds like pyrimido[5,4-b]indol demonstrates how structural complexity can lead to novel biological activities. As our understanding of molecular interactions improves, so does our ability to design drugs that are more effective and selective.

In conclusion,2-{(4-fluorophenyl)methylsulfanyl}-3-(4-methylphenyl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one represents a significant contribution to pharmaceutical chemistry. Its unique structure and promising biological activity make it an exciting candidate for further research. As scientists continue to explore new frontiers in drug discovery,this compound serves as an example of how innovative molecular design can lead to breakthroughs in medicine.